Cas no 166411-97-8 ()

• CAS No: 166411-97-8
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 6647829
• PubChem ID: 44385336
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H8O3/c1-5-2-9-10(13-9)6(5)3-8-7(1)11-4-12-8/h1,3,9-10H,2,4H2
• InChI Key： FPKCBWYXZINSCN-UHFFFAOYSA-N
• SMILES： O1C2C3C=C4C(=CC=3CC12)OCO4

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans